1-{4-[3-(pyridin-4-yloxy)azetidin-1-yl]piperidin-1-yl}ethan-1-one

• IUPAC Name: 1-[4-(3-pyridin-4-yloxyazetidin-1-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C15H21N3O2/c1-12(19)17-8-4-13(5-9-17)18-10-15(11-18)20-14-2-6-16-7-3-14/h2-3,6-7,13,15H,4-5,8-11H2,1H3
• InChI Key: DEQBYYUYLVRTKE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)N2CC(C2)OC3=CC=NC=C3
• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.35 g/mol
• CAS No.: 2640835-63-6

Description

The compound “1-{4-[3-(pyridin-4-yloxy)azetidin-1-yl]piperidin-1-yl}ethan-1-one” is a complex organic molecule. It contains several functional groups, including a pyridine ring, an azetidine ring, a piperidine ring, and a ketone group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The pyridine, azetidine, and piperidine rings contribute to the rigidity of the molecule, while the ketone group may participate in various chemical reactions.

Chemical Reactions Analysis

The compound’s chemical reactivity would be influenced by its functional groups. The pyridine ring might participate in electrophilic substitution reactions, the azetidine and piperidine rings might undergo ring-opening reactions, and the ketone group could be involved in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the pyridine ring might increase its polarity and hence its solubility in polar solvents. The ketone group could potentially form hydrogen bonds, influencing its boiling and melting points.

Scientific Research Applications

1-PAP has been studied for its potential applications in the fields of chemistry and biology. In chemistry, it has been used as a catalyst for the synthesis of heterocyclic compounds. It has also been used as a ligand for the synthesis of metal complexes. In biology, it has been studied for its potential as an anti-inflammatory agent and for its ability to inhibit certain enzymes.

Mechanism of Action

1-PAP acts by inhibiting the activity of certain enzymes. Specifically, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These enzymes are involved in the synthesis of pro-inflammatory mediators, and by inhibiting their activity, 1-PAP can reduce inflammation.
Biochemical and Physiological Effects
1-PAP has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties. In animal studies, it has been found to reduce inflammation, reduce oxidative stress, and inhibit the growth of cancer cells. It has also been found to have neuroprotective effects, and may be useful in the treatment of neurological diseases.

Advantages and Limitations for Lab Experiments

1-PAP has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and is stable in air and moisture. It is also non-toxic and has low volatility. However, it is expensive to purchase commercially, and has limited solubility in water, making it difficult to use in aqueous solutions.

Future Directions

1-PAP has potential applications in the fields of chemistry and biology. In chemistry, further research could be done to explore its use as a catalyst for the synthesis of heterocyclic compounds and metal complexes. In biology, further research could be done to explore its potential as an anti-inflammatory agent, anti-oxidant, anti-cancer agent, and neuroprotective agent. Additionally, further research could be done to explore its potential for use in the treatment of neurological diseases.

Synthesis Methods

1-PAP can be synthesized via a multi-step process. The first step is the reaction of pyridine-4-carboxylic acid with ethyl chloroformate to form the pyridine-4-yloxy ester. This is then reacted with 1-azetidinone to form the 1-PAP molecule. The reaction conditions used for these steps include anhydrous solvents, a catalytic amount of strong base, and a temperature of around 120°C. The reaction is typically complete within 2-3 hours.